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Compound of Interest

Compound Name: AZD5718

CAS No.: 2041076-43-9

Cat. No.: B1192256

Get Quote

AZD5718 Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals interpret variable

results in experiments involving AZD5718.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of AZD5718?

AZD5718 is a potent and reversible inhibitor of the 5-lipoxygenase-activating protein (FLAP).[1]

[2] FLAP is an integral membrane protein that is essential for the biosynthesis of leukotrienes,

which are pro-inflammatory lipid mediators.[2] By inhibiting FLAP, AZD5718 effectively

suppresses the production of all leukotrienes, including leukotriene B4 (LTB4) and the cysteinyl

leukotrienes (LTC4, LTD4, and LTE4).[1][3]

Q2: What are the key biomarkers to measure AZD5718 activity?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1192256#bc-rfq
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#interpreting-variable-results-in-azd5718-experiments
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#interpreting-variable-results-in-azd5718-experiments
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#interpreting-variable-results-in-azd5718-experiments
https://openinnovation.astrazeneca.com/clinical-research/clinical-molecules/azd5718.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5944575/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5944575/
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#interpreting-variable-results-in-azd5718-experiments
https://openinnovation.astrazeneca.com/clinical-research/clinical-molecules/azd5718.html
https://www.researchgate.net/publication/331751689_Discovery_and_Early_Clinical_Development_of_an_Inhibitor_of_5-Lipoxygenase-Activating-Protein_AZD5718_for_Treatment_of_Coronary_Artery_Disease
https://www.benchchem.com/product/b1192256/docs?utm_src=pdf-body#interpreting-variable-results-in-azd5718-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary biomarkers for assessing the pharmacodynamic activity of AZD5718 are the levels

of leukotriene B4 (LTB4) and leukotriene E4 (LTE4).[1][2] LTB4 production is typically

measured ex vivo in stimulated whole blood, while LTE4 levels are measured in urine as an

indicator of systemic cysteinyl leukotriene production.[1][4]

Q3: Why am I observing no effect of AZD5718 in my animal model?

A key reason for a lack of effect in certain animal models is the species-specific activity of

AZD5718. Preclinical studies have shown that AZD5718 is a potent inhibitor of leukotriene

production in humans, dogs, and rabbits; however, it is inactive in rats and mice.[1] Therefore, it

is crucial to select an appropriate animal model for in vivo studies.

Q4: What are potential sources of variability in my in vitro experiments with human cells?

Variable results in in vitro experiments using human cells or whole blood can arise from several

factors:

Assay Conditions: The ex vivo stimulation of LTB4 production is sensitive to experimental

conditions. Variations in the concentration of the calcium ionophore used for stimulation,

incubation times, and sample handling can all contribute to variability.

Drug Solubility: AZD5718 has low aqueous solubility.[2] Improper dissolution of the

compound can lead to inaccurate concentrations in the assay, resulting in lower than

expected inhibition.

Cellular Health: The health and density of the cells used in the assay can impact their ability

to produce leukotrienes and their responsiveness to FLAP inhibition.

Inter-individual Donor Variability: When using human whole blood from different donors,

genetic and physiological differences can lead to variations in baseline leukotriene

production and response to AZD5718.

Q5: What factors can contribute to pharmacokinetic variability in clinical studies?

In clinical settings, several factors can influence the pharmacokinetics of AZD5718 and lead to

variable patient responses:
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Absorption: AZD5718 is rapidly absorbed, with plasma concentrations declining biphasically.

[2][4] However, as a substrate for P-glycoprotein, its absorption may be influenced by factors

that affect this transporter.[2]

Metabolism: AZD5718 exhibits saturable metabolism, which can contribute to a more than

dose-proportional increase in exposure at higher doses.[2]

Patient Population: The FLAVOUR Phase IIa study was conducted in patients with a recent

myocardial infarction.[5] The underlying disease state and co-morbidities in this patient

population could contribute to pharmacokinetic variability.

Concomitant Medications: While a drug-drug interaction study with rosuvastatin showed no

clinically meaningful effect, the potential for interactions with other medications should be

considered.[6]

Troubleshooting Guides
Issue: Inconsistent LTB4 Inhibition in Ex Vivo Human
Whole Blood Assay
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Potential Cause Troubleshooting Step

Suboptimal Calcium Ionophore Stimulation

Titrate the concentration of the calcium

ionophore to determine the optimal

concentration for robust and reproducible LTB4

production in your specific assay setup.

Incomplete Dissolution of AZD5718

Prepare stock solutions in an appropriate

solvent like DMSO and ensure complete

dissolution before diluting into the assay

medium. Consider the use of a formulation with

improved solubility if available.[2]

Pre-analytical Variability

Standardize blood collection, handling, and

processing procedures. Minimize the time

between blood draw and the start of the assay.

Inter-donor Variability

If possible, use a single donor for a set of

experiments or normalize the data to the

baseline LTB4 production for each donor.

Issue: Higher Than Expected Variability in Clinical Trial
Pharmacodynamic Data

Potential Cause Troubleshooting Step

Urine Collection and Processing

Ensure strict adherence to the protocol for urine

collection, including the timing and duration of

collection. Normalize urinary LTE4 levels to

creatinine to account for variations in urine

dilution.[7]

Patient Adherence
Implement measures to monitor and encourage

patient adherence to the dosing regimen.

Dietary Influences

While not explicitly stated in the provided

results, significant variations in diet could

potentially influence inflammatory mediator

levels. Standardize dietary instructions for

participants if this is a concern.
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Data Presentation
Table 1: Preclinical Pharmacological Profile of AZD5718

Parameter Value Species/System

Mechanism of Action
5-lipoxygenase activating

protein (FLAP) inhibitor
-

Binding Affinity (Kd) 0.0044 µmol/L -

Binding Off-rate (Koff) 1.27 min⁻¹ -

LTB4 Inhibition (IC50) 0.039 µmol/L Human whole blood (in vitro)

Maximum LTB4 Inhibition >95% Human whole blood (in vitro)

Activity in Animal Models
Active in dog and rabbit;

Inactive in rat and mouse
-

Table 2: Summary of Phase I Clinical Trial Data in
Healthy Subjects

Parameter Observation

Dosing

Single Ascending Doses (SAD): 25-1200 mg;

Multiple Ascending Doses (MAD): 60-600 mg for

10 days[2]

Absorption Rapidly absorbed[2][4]

Terminal Half-life 10-12 hours[2][4]

Time to Steady State Approximately 3 days[2][4]

Pharmacodynamics Dose-dependent inhibition of LTB4 and LTE4[2]

Safety
Well tolerated with no clinically relevant safety

findings[1][2]

Table 3: Key Findings from the FLAVOUR Phase IIa
Study in Patients with Recent Myocardial Infarction
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Parameter Result

Treatment Groups AZD5718 (200 mg and 50 mg) or placebo[5]

Urinary LTE4 Reduction

Statistically significant reductions of >80% in

both AZD5718 groups vs. placebo at 4 and 12

weeks[5]

Coronary Flow Velocity Reserve (CFVR)
No significant changes observed for AZD5718

vs. placebo[5]

Experimental Protocols
Protocol 1: Ex Vivo LTB4 Production Assay in Human
Whole Blood

Blood Collection: Collect whole blood from healthy human donors into tubes containing an

appropriate anticoagulant (e.g., heparin).

Compound Incubation: Pre-incubate aliquots of whole blood with varying concentrations of

AZD5718 or vehicle control for a specified period (e.g., 30 minutes) at 37°C.

Stimulation: Induce leukotriene synthesis by adding a calcium ionophore (e.g., A23187) to

the blood samples and incubate for a further specified period (e.g., 15 minutes) at 37°C.

Sample Processing: Stop the reaction by placing the samples on ice and/or adding a

chelating agent like EDTA. Centrifuge the samples to separate the plasma.

LTB4 Quantification: Measure the concentration of LTB4 in the plasma using a validated

method such as an enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-

mass spectrometry (LC-MS).

Data Analysis: Calculate the percent inhibition of LTB4 production for each concentration of

AZD5718 relative to the vehicle control. Determine the IC50 value by fitting the data to a

dose-response curve.
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Protocol 2: Urinary LTE4 Measurement in Clinical
Studies

Urine Collection: Collect urine samples from study participants over a specified time interval

(e.g., 24 hours) at baseline and at various time points after initiation of AZD5718 or placebo

treatment.

Sample Handling and Storage: Record the total volume of urine collected. Aliquot the urine

samples and store them frozen at -80°C until analysis.

LTE4 Quantification: Measure the concentration of LTE4 in the urine samples using a

validated analytical method, typically LC-MS/MS, for high sensitivity and specificity.

Creatinine Measurement: Measure the creatinine concentration in the same urine samples to

account for variations in urine dilution.

Data Analysis: Express the urinary LTE4 concentration as a ratio to the urinary creatinine

concentration (e.g., ng LTE4/mg creatinine). Calculate the change from baseline in this ratio

for each treatment group.
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Caption: AZD5718 inhibits FLAP, blocking leukotriene synthesis.
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Caption: Workflow for the ex vivo LTB4 production assay.
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Caption: Logic for troubleshooting variable AZD5718 results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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